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Compound of Interest

Compound Name: 1-Methoxy-1,3-butadiene

Cat. No.: B8710913

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and
disposal of 1-Methoxy-1,3-butadiene. Adherence to these procedures is essential for ensuring
a safe laboratory environment and minimizing risk to personnel.

Hazard Identification and Quantitative Data

1-Methoxy-1,3-butadiene is a highly flammable liquid and vapor that requires careful handling
in a controlled environment.[1][2] It is classified as a hazardous substance.[1] The primary
routes of exposure are inhalation, skin contact, and eye contact.[1] Inhalation of vapors may
cause drowsiness, dizziness, and respiratory discomfort.[1] Skin contact can lead to irritation,
redness, and dermatitis, particularly with prolonged or repeated exposure.[1] The substance
may also cause serious eye irritation.[2][3]
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Property

Value Source

Linear Formula

CH2=CHCH=CHOCH:s

Molecular Weight 84.12 g/mol
Form Liquid
Flash Point -6 °C (21.2 °F) - closed cup

Storage Temperature

2-8°C

Hazard Class

Flammable Liquid, Category 3 [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling 1-Methoxy-1,3-

butadiene. The following equipment must be worn to prevent exposure.

PPE Category

Item Standard/Specification

Eye Protection

ANSI Z87.1-2003 compliant. A

Safety glasses with side
face shield is recommended

shields, Chemical goggles o )
where splashing is a risk.[4]

Hand Protection

Select gloves tested to a
relevant standard (e.g., EN
374, US F739). For prolonged

contact, a protection class of 5

Chemical resistant gloves
(e.g., PVC)

or higher is recommended.[1]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
) ) fume hood.[1] For operations
Type A Filter Respirator o _
with higher exposure potential,
consult EHS staff for specific

respirator recommendations.

Body Protection

] For large-scale or continuous
Overalls, PVC Apron, Tight-

] ] use, non-sparking safety
weave non-static clothing

footwear is also required.[1]
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Operational Plan: Step-by-Step Handling Procedure

All handling of 1-Methoxy-1,3-butadiene must be conducted within a designated, well-
ventilated area, such as a chemical fume hood with an explosion-resistant ventilation system.

[1]
Preparation:

e Area Inspection: Ensure the work area is free of ignition sources such as open flames, hot
surfaces, and sparks.[1][2] Post "Flammable Liquid" warning signs.

e PPE Donning: Put on all required PPE as specified in the table above. Ensure gloves are
inspected for integrity before use.

o Equipment Setup: Use only non-sparking tools and explosion-proof equipment.[2] Ensure
that all equipment is properly grounded and bonded to prevent static discharge.[2]

» Emergency Preparedness: Confirm that an eyewash station and safety shower are
immediately accessible.[2] Have appropriate fire extinguishing media (COz, dry chemical, or
foam) readily available.[2]

Handling:

Container Inspection: Before use, inspect the container for any damage or leaks.

» Dispensing: When transferring the liquid, do so slowly to minimize splashing and vapor
generation. Use a non-removable head type drum or a can with a screwed enclosure for low
viscosity materials.[1]

o Reaction Setup: If used in a reaction, ensure the apparatus is properly assembled and
vented to the fume hood exhaust.

o Storage: Keep the container tightly closed when not in use.[2] Store in the original, approved
flame-proof container in a cool, dry, and well-ventilated area designated for flammable
liquids.[1][2] Storage temperature should be maintained between 2-8°C.

Post-Handling:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8710913?utm_src=pdf-body
https://datasheets.scbt.com/sc-255838.pdf
https://datasheets.scbt.com/sc-255838.pdf
https://www.fishersci.com/store/msds?partNumber=AC199550050&productDescription=1-METHOXY-3-%28TRIMETHYLSI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC199550050&productDescription=1-METHOXY-3-%28TRIMETHYLSI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC199550050&productDescription=1-METHOXY-3-%28TRIMETHYLSI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC199550050&productDescription=1-METHOXY-3-%28TRIMETHYLSI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC199550050&productDescription=1-METHOXY-3-%28TRIMETHYLSI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-255838.pdf
https://www.fishersci.com/store/msds?partNumber=AC199550050&productDescription=1-METHOXY-3-%28TRIMETHYLSI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-255838.pdf
https://www.fishersci.com/store/msds?partNumber=AC199550050&productDescription=1-METHOXY-3-%28TRIMETHYLSI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8710913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Decontamination: Wipe down the work surface with an appropriate solvent.

o PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Wash hands
and any exposed skin thoroughly after handling.[2]

o Waste Collection: All contaminated materials (gloves, wipes, etc.) must be collected in a
designated hazardous waste container.

Disposal Plan

1-Methoxy-1,3-butadiene and its containers must be disposed of as hazardous waste.[1]
Adherence to local, state, and federal regulations is mandatory.[1]

Waste Segregation: Do not mix with other waste streams. Keep in a separate, clearly
labeled, and compatible container.

o Container Management: The hazardous waste container must be kept closed at all times
except when adding waste. The exterior of the container must be kept clean.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "1-Methoxy-1,3-butadiene”.

e Pickup and Disposal: Contact your institution's Environmental Health and Safety (EHS) office
or a certified hazardous waste management contractor for pickup and disposal. Do not pour
down the drain.[1]

Emergency Procedures
Spill:

e Minor Spill: Remove all ignition sources.[1] Clean up the spill immediately wearing
appropriate PPE. Absorb with an inert material and place in a sealed container for disposal.

e Major Spill: Evacuate the area and move upwind.[1] Alert emergency responders and inform
them of the location and nature of the hazard.[1]

Exposure:
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[2]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water for at least 15 minutes. Seek medical attention if irritation occurs.[2]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2]
Fire:

 In case of fire, use carbon dioxide, dry chemical, or foam for extinction.[2] Water spray can
be used to cool closed containers.[2] Vapors may form explosive mixtures with air and can
travel to an ignition source and flash back.[2]

Workflow for Handling 1-Methoxy-1,3-butadiene

The following diagram illustrates the procedural flow for safely handling 1-Methoxy-1,3-
butadiene in a laboratory setting.
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Caption: Workflow for safe handling of 1-Methoxy-1,3-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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